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Compound of Interest

Bis(2-cyanoethyl)
Compound Name:
diisopropylphosphoramidite

Cat. No.: B043480

Essential Safety and Handling Guide for Bis(2-
cyanoethyl) diisopropylphosphoramidite

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals handling Bis(2-cyanoethyl) diisopropylphosphoramidite (CAS
102690-88-0). Adherence to these protocols is essential for minimizing risk and ensuring a safe
laboratory environment.

Hazard Identification and Classification

Bis(2-cyanoethyl) diisopropylphosphoramidite is a hazardous chemical that requires
careful handling.[1][2] It is classified as toxic if swallowed, inhaled, or in contact with skin, and it
can cause serious skin and eye irritation.[1][2][3]

GHS Hazard Classification Summary
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Hazard Class Category Hazard Statement

H301: Toxic if

Acute Toxicity, Oral Category 3
swallowed[1][2]

H311: Toxic in contact with

Acute Toxicity, Dermal Category 3 )
skin[1][2]
Acute Toxicity, Inhalation Category 3 H331: Toxic if inhaled[1][2]
) ] o H315: Causes skin irritation[1]
Skin Corrosion/Irritation Category 2

[2]

| Serious Eye Damage/Eye Irritation | Category 2A | H319: Causes serious eye irritation[1][2][3]
|

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to prevent exposure.[3][4]
All personnel must be trained in the proper use and disposal of PPE.
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PPE Category Item Specification Purpose

Conforming to EN166
Eye & Face Protection  Safety Glasses standard, with side-
shields.[4]

Protects eyes from

splashes and vapors.

Recommended in

addition to safety
Face Shield glasses where

splashing is a

significant risk.[5]

Nitrile or other

] Chemical-resistant compatible material. Prevents skin contact.
Hand Protection
gloves Inspect gloves before [3114]
use.

Protects skin and
) Standard, fully- _
Body Protection Laboratory Coat personal clothing from
buttoned lab coat. o
contamination.[4]

Impervious clothing to
To be worn over

Protective Clothing prevent skin _
personal clothing.[5]
exposure.
Required when
Use a NIOSH/MSHA ) ]
working outside of a
) ) ) or European Standard ]
Respiratory Protection  Respirator fume hood or if
EN 149 approved o
) ventilation is
respirator.

inadequate.[5]

Operational and Disposal Plans

A systematic approach to handling and disposal is crucial for safety.

Operational Plan: Step-by-Step Handling Procedure

e Preparation and Engineering Controls:

o Thoroughly review the Safety Data Sheet (SDS) before beginning any work.[3]
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o Ensure that a safety shower and eyewash station are readily accessible and operational.

[5]

o All handling of Bis(2-cyanoethyl) diisopropylphosphoramidite should be conducted in
a well-ventilated area, preferably inside a certified chemical fume hood.[4]

e Donning PPE:

o Put on a lab coat and any additional protective clothing.

o Wear safety glasses with side shields and a face shield if necessary.

o Don the appropriate chemical-resistant gloves.

e Chemical Handling:

[e]

This substance is a liquid.[2]

[e]

Avoid direct contact with skin and eyes.[4]

o

Avoid breathing in any mists or vapors.[3][4]

[¢]

Keep the container tightly closed when not in use.[4]

[¢]

Do not eat, drink, or smoke in the work area.[4]
o Storage:
o Store in a cool, dry, and well-ventilated place.[4]
o The recommended storage temperature is -20°C.[2]

o Store locked up and away from incompatible materials such as strong oxidizing agents,
strong bases, and alcohols.[4][6]

Disposal Plan

o Waste Collection:
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o All waste materials, including empty containers and contaminated items, must be treated
as hazardous waste.

o Collect waste in a designated, properly labeled, and sealed container. The container must
be compatible with the chemical waste.[7]

o Contaminated PPE:

o Dispose of contaminated gloves and other disposable PPE in the designated hazardous
waste stream.

o Non-disposable items that become contaminated should be decontaminated or disposed
of as hazardous waste. Take off all contaminated clothing immediately and wash it before
reuse.[4]

e Final Disposal:

o Arrange for the disposal of chemical waste through your institution's environmental health
and safety office or a licensed chemical waste disposal company.[5]

o Do not pour chemical waste down the sink.[7]

Emergency Procedures: First-Aid Measures

Immediate action is required in case of exposure.
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Exposure Route

First-Aid Measure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Consult a physician.[3][4]

Skin Contact

Immediately remove contaminated clothing.
Wash the affected area with soap and plenty of

water. Consult a physician.[3]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses if present and easy to

do. Continue rinsing. Consult a physician.[3]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Call a POISON CENTER

or doctor immediately.[3][4]

Visual Workflow and Logic Diagrams
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Caption: Workflow for safely handling Bis(2-cyanoethyl) diisopropylphosphoramidite.
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Caption: Relationship between chemical hazards and required PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Bis(2-cyanoethyl) N,N-Diisopropylphosphoramidite | C12H22N302P | CID 3626483 -
PubChem [pubchem.ncbi.nim.nih.gov]

¢ 2. Bis(2-cyanoethyl)-N,N-diisopropylphosphoramidite 95 102690-88-0 [sigmaaldrich.com]
¢ 3. chemicalbook.com [chemicalbook.com]

¢ 4. Page loading... [wap.guidechem.com]

¢ 5. fishersci.com [fishersci.com]

¢ 6. WERCS Studio - Application Error [assets.thermofisher.com]

e 7. coshep.ppu.edu [coshep.ppu.edu]

» To cite this document: BenchChem. [Personal protective equipment for handling Bis(2-
cyanoethyl) diisopropylphosphoramidite]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b043480#personal-protective-equipment-for-handling-
bis-2-cyanoethyl-diisopropylphosphoramidite]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b043480?utm_src=pdf-body-img
https://www.benchchem.com/product/b043480?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Bis_2-cyanoethyl_-N_N-Diisopropylphosphoramidite
https://pubchem.ncbi.nlm.nih.gov/compound/Bis_2-cyanoethyl_-N_N-Diisopropylphosphoramidite
https://www.sigmaaldrich.com/US/en/product/aldrich/766305
https://www.chemicalbook.com/msds/bis-2-cyanoethyl-n-n-diisopropyl-phosphoramidite.pdf
https://wap.guidechem.com/msds/102690-88-0.html
https://www.fishersci.com/store/msds?partNumber=AC374830050&productDescription=2-CYANOETHYL+N%2CN-DIISOPR+5GR&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://coshep.ppu.edu/sites/default/files/pu/Lab%20saftey%20%28March%2030-%202010%29.pdf
https://www.benchchem.com/product/b043480#personal-protective-equipment-for-handling-bis-2-cyanoethyl-diisopropylphosphoramidite
https://www.benchchem.com/product/b043480#personal-protective-equipment-for-handling-bis-2-cyanoethyl-diisopropylphosphoramidite
https://www.benchchem.com/product/b043480#personal-protective-equipment-for-handling-bis-2-cyanoethyl-diisopropylphosphoramidite
https://www.benchchem.com/product/b043480#personal-protective-equipment-for-handling-bis-2-cyanoethyl-diisopropylphosphoramidite
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043480?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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